4-(1,3-thiazol-2-ylmethyl)-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one

• IUPAC Name: 4-(1,3-thiazol-2-ylmethyl)pyrido[3,2-b][1,4]oxazin-3-one
• InChI: InChI=1S/C11H9N3O2S/c15-10-7-16-8-2-1-3-13-11(8)14(10)6-9-12-4-5-17-9/h1-5H,6-7H2
• InChI Key: PXVMKZZBOLXKFX-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C2=C(O1)C=CC=N2)CC3=NC=CS3
• Molecular Formula: C11H9N3O2S
• Molecular Weight: 247.28 g/mol

Description

4-(1,3-thiazol-2-ylmethyl)-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one is a useful research compound. Its molecular formula is C11H9N3O2S and its molecular weight is 247.28 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 247.04154771 g/mol and the complexity rating of the compound is 302. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

Heterocyclic Compound Synthesis : The utility of activated nitriles in synthesizing new heterocyclic compounds, including thiazole, oxazole, and pyridazine derivatives, has been demonstrated. These compounds are characterized by elemental analyses and spectral data, highlighting the versatility of pyrido[3,2-b][1,4]oxazin derivatives as intermediates in heterocyclic chemistry (Fadda, Mukhtar, & Refat, 2012).

Intramolecular O-Arylation : An innovative synthesis route via intramolecular O-arylation under microwave irradiations has been developed for 2-substituted 4H-pyrido[1,3]oxazin-4-ones. This method demonstrated broad applicability and efficient access to a new bicyclic heteroaromatic chemical series, underscoring the synthetic utility of pyrido[3,2-b][1,4]oxazin derivatives in medicinal chemistry (Slowinski et al., 2013).

Biological Applications

Antimicrobial and Antitumor Activities : Pyridine thiazole derivatives, including structures related to 4-(1,3-thiazol-2-ylmethyl)-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one, have been synthesized and evaluated for their antimicrobial and antitumor activities. These studies revealed that the metal complexes of these derivatives exhibit more significant biological activity than the free ligands, suggesting their potential in developing new bioactive materials (Zou et al., 2020).

Antiproliferative Effects : A series of thiazolidinone, pyridine, and piperazine-based conjugates have been synthesized and evaluated for their antiproliferative effects on human leukemic cells. Among these, certain compounds showed potent activity, indicating their potential utility in cancer therapy (Sharath Kumar et al., 2014).